![molecular formula C18H21NO2S B5696263 N-(4-methoxybenzyl)-3-[(4-methylphenyl)thio]propanamide](/img/structure/B5696263.png)
N-(4-methoxybenzyl)-3-[(4-methylphenyl)thio]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methoxybenzyl)-3-[(4-methylphenyl)thio]propanamide, commonly known as MPTP, is a chemical compound that has been widely used in scientific research. It is a thioamide derivative that has been synthesized through various methods and has been found to have a wide range of biochemical and physiological effects. The purpose of
Mechanism of Action
MPTP is metabolized in the brain to a toxic metabolite, MPP+, which selectively destroys dopaminergic neurons in the substantia nigra. MPP+ is taken up by dopaminergic neurons through the dopamine transporter and accumulates in the mitochondria, where it inhibits complex I of the electron transport chain, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
MPTP has been found to have a wide range of biochemical and physiological effects. It selectively destroys dopaminergic neurons in the substantia nigra, leading to symptoms similar to Parkinson's disease. MPTP has also been found to cause oxidative stress and inflammation in the brain, leading to neurodegeneration. In addition, MPTP has been found to affect the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine.
Advantages and Limitations for Lab Experiments
MPTP has several advantages for lab experiments. It is a selective neurotoxin that can be used to study the role of dopamine in the brain and to develop new treatments for Parkinson's disease. MPTP is also relatively easy to synthesize and can be used in a variety of experimental settings. However, MPTP also has several limitations. It is a toxic compound that can be dangerous to handle, and it can cause irreversible damage to dopaminergic neurons in the brain. In addition, MPTP can be difficult to administer in vivo, and its effects can be difficult to measure.
Future Directions
There are several future directions for research on MPTP. One area of research is the development of new treatments for Parkinson's disease based on the mechanism of action of MPTP. Another area of research is the study of the effects of oxidative stress on the brain and the development of new treatments for neurodegenerative diseases. In addition, MPTP can be used to study the role of dopamine in the brain and to investigate the mechanisms of neurodegeneration. Finally, new methods for administering MPTP in vivo and measuring its effects could lead to new insights into the biochemical and physiological effects of this compound.
Synthesis Methods
MPTP can be synthesized through various methods, including the reaction of 4-methoxybenzylamine with 4-methylphenylthioacetic acid, followed by the addition of thionyl chloride. Another method involves the reaction of 4-methoxybenzylamine with 4-methylphenylthioacetic acid, followed by the addition of hydrogen chloride and triethylamine. MPTP can also be synthesized through the reaction of 4-methoxybenzylamine with 4-methylphenylthioacetic acid, followed by the addition of phosphorus pentachloride.
Scientific Research Applications
MPTP has been widely used in scientific research as a tool to study Parkinson's disease. It has been found to cause selective destruction of dopaminergic neurons in the substantia nigra of the brain, leading to symptoms similar to Parkinson's disease. MPTP has also been used to study the role of dopamine in the brain and to develop new treatments for Parkinson's disease. In addition, MPTP has been used to study the effects of oxidative stress on the brain and to investigate the mechanisms of neurodegeneration.
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-3-(4-methylphenyl)sulfanylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2S/c1-14-3-9-17(10-4-14)22-12-11-18(20)19-13-15-5-7-16(21-2)8-6-15/h3-10H,11-13H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXCCYVOPXFUWSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCCC(=O)NCC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxybenzyl)-3-[(4-methylphenyl)sulfanyl]propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.